Cas no 1227592-74-6 (4-chloro-2-fluoropyridin-3-ol)

• Product Name: 4-chloro-2-fluoropyridin-3-ol
• CAS No: 1227592-74-6
• MF: C₅H₃ClFNO
• MW: 147.534823656082
• MDL: MFCD16610323
• CID: 1006118
• PubChem ID: 72212881
• Update Time: 2025-05-24

4-chloro-2-fluoropyridin-3-ol Chemical and Physical Properties

Names and Identifiers

• 4-CHLORO-2-FLUORO-3-HYDROXYPYRIDINE
• 4-chloro-2-fluoropyridin-3-ol
• AB71148
• 1227592-74-6
• EN300-1963932

• MDL： MFCD16610323
• Inchi： 1S/C5H3ClFNO/c6-3-1-2-8-5(7)4(3)9/h1-2,9H
• InChI Key： BIUWHQAQXUPAMX-UHFFFAOYSA-N
• SMILES： ClC1C=CN=C(C=1O)F

Computed Properties

• Exact Mass: 146.9887196g/mol
• Monoisotopic Mass: 146.9887196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Additional information on 4-chloro-2-fluoropyridin-3-ol

Comprehensive Overview of 4-Chloro-2-fluoropyridin-3-ol (CAS No. 1227592-74-6): Properties, Applications, and Industry Insights

4-Chloro-2-fluoropyridin-3-ol (CAS No. 1227592-74-6) is a halogenated pyridine derivative gaining significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique chloro-fluoropyridine structure, serves as a versatile intermediate in synthetic chemistry. Its molecular formula, C₅H₃ClFNO, and precise heterocyclic scaffold make it invaluable for designing bioactive molecules, particularly in the development of small-molecule inhibitors and crop protection agents.

Recent trends in AI-driven drug discovery have amplified interest in 4-Chloro-2-fluoropyridin-3-ol, as researchers leverage computational tools to predict its reactivity in Suzuki-Miyaura couplings or nucleophilic aromatic substitutions. The compound’s electron-deficient pyridine ring enables selective modifications, addressing common queries like "How to functionalize fluoropyridines?" or "Best practices for storing halogenated pyridines"—topics frequently searched in academic forums.

From a synthetic perspective, 1227592-74-6 exhibits notable stability under inert atmospheres, though precautions against moisture are recommended. Analytical data (e.g., ¹H NMR: δ 7.8–8.1 ppm; HPLC purity >98%) align with industry standards for high-precision intermediates. Its role in kinase inhibitor synthesis is underscored by patent filings, particularly for oncology targets—a hotspot in 2024’s personalized medicine landscape.

Environmental considerations are critical when handling 4-chloro-2-fluoropyridin-3-ol. Biodegradation studies and green chemistry protocols (e.g., catalytic fluorination methods) dominate recent publications, reflecting regulatory shifts toward sustainable halogenation. This aligns with search trends like "eco-friendly pyridine derivatives" or "REACH compliance for fluorinated compounds."

The compound’s structure-activity relationships (SAR) are frequently explored in medicinal chemistry blogs. Its meta-hydroxyl group enhances hydrogen-bonding potential—a feature leveraged in proteolysis-targeting chimera (PROTAC) designs. Such applications resonate with trending queries on "next-gen heterocycles for drug discovery", positioning 1227592-74-6 as a future-forward building block.

Supply chain analytics reveal growing demand for 4-Chloro-2-fluoropyridin-3-ol in Asia-Pacific markets, driven by contract research organizations (CROs). Storage recommendations (2–8°C, amber vials) and QC validation protocols (ICH guidelines) are frequently documented to ensure batch consistency—a priority for compliance-focused buyers.

In conclusion, CAS 1227592-74-6 represents a convergence of synthetic utility and therapeutic potential. As fluoropyridine chemistry evolves, this compound will likely play pivotal roles in addressing global health and agricultural challenges, making it a staple in innovation pipelines.